50-44-2

Mercaptopurine

In Stock

• CAS RN:
• 50-44-2

• Formula:
• C5H4N4S

• InChI:
• InChI=1S/C5H4N4S/c10-5-3-4(7-1-6-3)8-2-9-5/h1-2H,(H2,6,7,8,9,10)

• InChIKey:
• GLVAUDGFNGKCSF-UHFFFAOYSA-N

• 6-Mercaptopurine (6-MP) is a purine analog, frequently prescribed for treating childhood acute lymphoblastic leukemia. It is also extensively used in the treatment of corticosteroid dependent inflammatory bowel disease (IBD) or the Crohn′ s disease.
  Mercaptopurine Anhydrous is the anhydrous form of mercaptopurine, a thiopurine-derivative antimetabolite with antineoplastic and immunosuppressive activities. Produced through the metabolism of mercaptopurine by hypoxanthine-guanine phosphoribosyltransferase (HGPRT), mercaptopurine metabolites 6-thioguanosine-5'-phosphate (6-thioGMP) and 6-thioinosine monophosphate (T-IMP) inhibit nucleotide interconversions and de novo purine synthesis, thereby blocking the formation of purine nucleotides and inhibiting DNA synthesis. This agent is also incorporated into DNA in the form of deoxythioguanosine, which results in the di...

Methcathinone

Usually In Stock

• CAS RN:
• 5650-44-2

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,11H,1-2H3

• InChIKey:
• LPLLVINFLBSFRP-UHFFFAOYSA-N

• Methcathinone is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.
  Methcathinone, also known as ephedrone or monomethylpropion, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. Methcathinone is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa).
  Methcathinone is under investigation in clinical trial NCT02617862 (PCI Imaging System in Pediatric Ophthalmology).

Acid red 41

Usually In Stock

• CAS RN:
• 5850-44-2

• Formula:
• C20H10N2Na4O13S4

• InChI:
• InChI=1S/C20H14N2O13S4.4Na/c23-20-17(39(33,34)35)8-10-7-11(36(24,25)26)9-16(38(30,31)32)18(10)19(20)22-21-14-5-6-15(37(27,28)29)13-4-2-1-3-12(13)14;;;;/h1-9,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32)(H,33,34,35);;;;/q;4*+1/p-4

• InChIKey:
• FUSRXDHHILMBIG-UHFFFAOYSA-J

• Acid red 41, also known as Acid red 41, is a useful research compound. Its molecular formula is C20H10N2Na4O13S4 and its molecular weight is 706.5 g/mol. The purity is usually 95%.

4,4-Diethoxybut-2-yn-1-ol

In Stock

• CAS RN:
• 18350-44-2

• Formula:
• C8H14O3

• InChI:
• InChI=1S/C8H14O3/c1-3-10-8(11-4-2)6-5-7-9/h8-9H,3-4,7H2,1-2H3

• InChIKey:
• NPLYRABEQXQFJX-UHFFFAOYSA-N

• 4,4-Diethoxybut-2-yn-1-ol is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.197. The purity is usually 95%.

2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane

In Stock

• CAS RN:
• 21850-44-2

• Formula:
• C21H20Br8O2

• InChI:
• InChI=1S/C21H20Br8O2/c1-21(2,11-3-15(26)19(16(27)4-11)30-9-13(24)7-22)12-5-17(28)20(18(29)6-12)31-10-14(25)8-23/h3-6,13-14H,7-10H2,1-2H3

• InChIKey:
• LXIZRZRTWSDLKK-UHFFFAOYSA-N

• 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is a useful research compound. Its molecular formula is C21H20Br8O2 and its molecular weight is 943.6 g/mol. The purity is usually 95%.

(E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 518350-44-2

• Formula:
• C16H21N3O2S

• InChI:
• InChI=1S/C16H21N3O2S/c1-13-3-10-22-15(13)11-14(12-17)16(20)18-4-2-5-19-6-8-21-9-7-19/h3,10-11H,2,4-9H2,1H3,(H,18,20)/b14-11+

• InChIKey:
• LTGXNARYWUHEEE-UHFFFAOYSA-N

• (E)-2-cyano-3-(3-methylthiophen-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide is a useful research compound. Its molecular formula is C16H21N3O2S and its molecular weight is 319.42. The purity is usually 95%.

2-Methyl-1-[(4-methylphenyl)methyl]indole-3-carbaldehyde

In Stock

• CAS RN:
• 592550-44-2

• Formula:
• C18H17NO

• InChI:
• InChI=1S/C18H17NO/c1-13-7-9-15(10-8-13)11-19-14(2)17(12-20)16-5-3-4-6-18(16)19/h3-10,12H,11H2,1-2H3

• InChIKey:
• UEBAIQJONCIGCA-UHFFFAOYSA-N

• 2-Methyl-1-[(4-methylphenyl)methyl]indole-3-carbaldehyde is a useful research compound. Its molecular formula is C18H17NO and its molecular weight is 263.34. The purity is usually 95%.

5-((4-Chlorophenyl)(4-hydroxypiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898350-44-2

• Formula:
• C18H21ClN4O2S

• InChI:
• InChI=1S/C18H21ClN4O2S/c1-2-14-20-18-23(21-14)17(25)16(26-18)15(11-3-5-12(19)6-4-11)22-9-7-13(24)8-10-22/h3-6,13,15,24-25H,2,7-10H2,1H3

• InChIKey:
• NXGGFBFDWLRQRG-UHFFFAOYSA-N

• 5-((4-Chlorophenyl)(4-hydroxypiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C18H21ClN4O2S and its molecular weight is 392.9. The purity is usually 95%.

2,3-Dimethyl-2'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898750-44-2

• Formula:
• C20H23NO2

• InChI:
• InChI=1S/C20H23NO2/c1-15-6-5-9-18(16(15)2)20(22)19-8-4-3-7-17(19)14-21-10-12-23-13-11-21/h3-9H,10-14H2,1-2H3

• InChIKey:
• TTYJLSFASXIQNW-UHFFFAOYSA-N

• 2,3-Dimethyl-2'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.

Ethyl 5-[(4-chlorobenzoyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-44-2

• Formula:
• C22H15Cl2N3O4S

• InChI:
• InChI=1S/C22H15Cl2N3O4S/c1-2-31-22(30)18-16-11-32-20(25-19(28)12-3-5-13(23)6-4-12)17(16)21(29)27(26-18)15-9-7-14(24)8-10-15/h3-11H,2H2,1H3,(H,25,28)

• InChIKey:
• HVWXOBFUFFPKLD-UHFFFAOYSA-N

• Ethyl 5-[(4-chlorobenzoyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H15Cl2N3O4S and its molecular weight is 488.34. The purity is usually 95%.

N-(4-Bromophenyl-N-(4-carbethoxyphenyl)amine

In Stock

• CAS RN:
• 458550-44-2

• Formula:
• C15H14BrNO2

• InChI:
• InChI=1S/C15H14BrNO2/c1-2-19-15(18)11-3-7-13(8-4-11)17-14-9-5-12(16)6-10-14/h3-10,17H,2H2,1H3

• InChIKey:
• QMUHHIBJFDNROZ-UHFFFAOYSA-N

• N-(4-Bromophenyl-N-(4-carbethoxyphenyl)amine is a useful research compound. Its molecular formula is C15H14BrNO2 and its molecular weight is 320.18 g/mol. The purity is usually 95%.

(4-Methylpiperidin-1-yl)(4-tosylquinolin-3-yl)methanone

In Stock

• CAS RN:
• 1111050-44-2

• Formula:
• C23H24N2O3S

• InChI:
• InChI=1S/C23H24N2O3S/c1-16-7-9-18(10-8-16)29(27,28)22-19-5-3-4-6-21(19)24-15-20(22)23(26)25-13-11-17(2)12-14-25/h3-10,15,17H,11-14H2,1-2H3

• InChIKey:
• CUOFRSXJSJFAEZ-UHFFFAOYSA-N

• (4-Methylpiperidin-1-yl)(4-tosylquinolin-3-yl)methanone is a useful research compound. Its molecular formula is C23H24N2O3S and its molecular weight is 408.52. The purity is usually 95%.

N1-(2-methoxy-5-methylphenyl)-N2-((1-(pyridin-2-yl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1234850-44-2

• Formula:
• C21H26N4O3

• InChI:
• InChI=1S/C21H26N4O3/c1-15-6-7-18(28-2)17(13-15)24-21(27)20(26)23-14-16-8-11-25(12-9-16)19-5-3-4-10-22-19/h3-7,10,13,16H,8-9,11-12,14H2,1-2H3,(H,23,26)(H,24,27)

• InChIKey:
• QDUUBBZLMPHONW-UHFFFAOYSA-N

• N1-(2-methoxy-5-methylphenyl)-N2-((1-(pyridin-2-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H26N4O3 and its molecular weight is 382.464. The purity is usually 95%.

2,4-Dibromo-5-nitro-benzoic acid

In Stock

• CAS RN:
• 2065250-44-2

• Formula:
• C7H3Br2NO4

• InChI:
• InChI=1S/C7H3Br2NO4/c8-4-2-5(9)6(10(13)14)1-3(4)7(11)12/h1-2H,(H,11,12)

• InChIKey:
• NSCXDORRNNSMPO-UHFFFAOYSA-N

• 2,4-Dibromo-5-nitro-benzoic acid is a useful research compound. Its molecular formula is C7H3Br2NO4 and its molecular weight is 324.91 g/mol. The purity is usually 95%.

N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

In Stock

• CAS RN:
• 1705750-44-2

• Formula:
• C17H16N4O4

• InChI:
• InChI=1S/C17H16N4O4/c1-21-15(22)9-8-13(20-21)17(24)19-10-4-5-11-25-14-7-3-2-6-12(14)16(18)23/h2-3,6-9H,10-11H2,1H3,(H2,18,23)(H,19,24)

• InChIKey:
• WIPHIFRGLMISNP-UHFFFAOYSA-N

• N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H16N4O4 and its molecular weight is 340.339. The purity is usually 95%.

methyl 7-(2-oxoimidazolidine-1-carboxamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

In Stock

• CAS RN:
• 1797650-44-2

• Formula:
• C15H18N4O4

• InChI:
• InChI=1S/C15H18N4O4/c1-23-15(22)18-6-4-10-2-3-12(8-11(10)9-18)17-14(21)19-7-5-16-13(19)20/h2-3,8H,4-7,9H2,1H3,(H,16,20)(H,17,21)

• InChIKey:
• AONOWFIVFKBENX-UHFFFAOYSA-N

• Methyl 7-(2-oxoimidazolidine-1-carboxamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate is a useful research compound. Its molecular formula is C15H18N4O4 and its molecular weight is 318.333. The purity is usually 95%.

3-phenyl-1-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}imidazolidine-2,4-dione

In Stock

• CAS RN:
• 2549050-44-2

• Formula:
• C20H18F3N7O2

• InChI:
• InChI=1S/C20H18F3N7O2/c21-20(22,23)18-25-24-15-6-7-16(26-30(15)18)27-10-8-13(9-11-27)28-12-17(31)29(19(28)32)14-4-2-1-3-5-14/h1-7,13H,8-12H2

• InChIKey:
• QJDAXDDMQCPZJU-UHFFFAOYSA-N

• 3-phenyl-1-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C20H18F3N7O2 and its molecular weight is 445.4 g/mol. The purity is usually 95%.

(1-(2-Azidoethyl)-4-methylpiperidin-4-yl)methanol

In Stock

• CAS RN:
• 2007850-44-2

• Formula:
• C9H18N4O

• InChI:
• InChI=1S/C9H18N4O/c1-9(8-14)2-5-13(6-3-9)7-4-11-12-10/h14H,2-8H2,1H3

• InChIKey:
• KWQYRGALBFALOE-UHFFFAOYSA-N

• (1-(2-Azidoethyl)-4-methylpiperidin-4-yl)methanol is a useful research compound. Its molecular formula is C9H18N4O and its molecular weight is 198.27 g/mol. The purity is usually 95%.

1H-Purine-6(2H)-thione

• CAS RN:
• 1593958-94-1; 50-44-2

• Formula:
• C5H4N4S

• InChI:
• InChI=1S/C5H4N4S/c10-5-3-4(7-1-6-3)8-2-9-5/h1H,2H2,(H,9,10)

• InChIKey:
• CUZDKDJIGVUXCI-UHFFFAOYSA-N

• 1H-Purine-6(2H)-thione is a useful research compound. Its molecular formula is C5H4N4S and its molecular weight is 152.18. The purity is usually 95%.